Cas no 95262-04-7 (Propanoic acid, 3-[(3,4-dimethylphenyl)amino]-3-oxo-)

Propanoic acid, 3-[(3,4-dimethylphenyl)amino]-3-oxo- structure
95262-04-7 structure
Product Name:Propanoic acid, 3-[(3,4-dimethylphenyl)amino]-3-oxo-
CAS No:95262-04-7
MF:C11H13NO3
MW:207.225823163986
CID:751921
PubChem ID:16481160
Update Time:2025-04-19

Propanoic acid, 3-[(3,4-dimethylphenyl)amino]-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-[(3,4-dimethylphenyl)amino]-3-oxo-
    • 3-(3,4-dimethylanilino)-3-oxopropanoic acid
    • 3-[(3,4-dimethylphenyl)amino]-3-oxopropanoic acid
    • AKOS000100031
    • DTXSID70586144
    • N-(3,4-Dimethyl-phenyl)-malonamic acid
    • 95262-04-7
    • BB 0217141
    • Inchi: 1S/C11H13NO3/c1-7-3-4-9(5-8(7)2)12-10(13)6-11(14)15/h3-5H,6H2,1-2H3,(H,12,13)(H,14,15)
    • InChI Key: XLVRDLIKQVALMN-UHFFFAOYSA-N
    • SMILES: O=C(CC(=O)O)NC1C=CC(C)=C(C)C=1

Computed Properties

  • Exact Mass: 207.08954328g/mol
  • Monoisotopic Mass: 207.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66.4Ų
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